(2S,3R,4S,5R,6R)-2-((6-Fluoro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol

• IUPAC Name: (2S,3R,4S,5R,6R)-2-[(6-fluoro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C14H16FNO6/c15-6-1-2-7-8(3-6)16-4-9(7)21-14-13(20)12(19)11(18)10(5-17)22-14/h1-4,10-14,16-20H,5H2/t10-,11+,12+,13-,14-/m1/s1
• InChI Key: RXOOACBEXDNIAY-MBJXGIAVSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)NC=C2OC3C(C(C(C(O3)CO)O)O)O
• Isomeric SMILES: C1=CC2=C(C=C1F)NC=C2O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O
• Molecular Formula: C14H16FNO6
• Molecular Weight: 313.28 g/mol

Description

(2S,3R,4S,5R,6R)-2-((6-Fluoro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol is a useful research compound. Its molecular formula is C14H16FNO6 and its molecular weight is 313.28. The purity is usually 95%.
BenchChem offers high-quality (2S,3R,4S,5R,6R)-2-((6-Fluoro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,3R,4S,5R,6R)-2-((6-Fluoro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methods

• Synthesis Approaches : Novel approaches for synthesizing related compounds, such as (2S,3R,4R,5S,6R)-2-(3-(4-ethylbenzyl)-4-chlorophenyl)-6-(hydroxymethyl)-tetrahydro-2H-pyran-3,4,5-triol, have been developed. These methods involve multi-step synthesis processes and aim to avoid isomers of undesired ortho-products during preparation (Liu, Li, & Lu, 2008).

• Improved Preparation Techniques : Techniques for the improved preparation of similar compounds, for example, C-aryl glucoside SGLT2 inhibitors, have been reported. These compounds are synthesized from various starting materials, emphasizing the avoidance of undesired isomers (Liu, Li, & Lu, 2008).

Chemical Structure and Properties

• Crystal Structure Analysis : Studies on compounds like Trehalose dihydrate from Tremella fuciformis, which share structural similarities, have provided insights into the molecular and crystal structures. Such analyses often include detailed hydrogen bonding patterns and conformations (Liu, Yan, Song, Gou, & Chen, 2012).

• Water-Soluble Derivatives : Research on water-soluble derivatives, such as the Glucose amine Schiff base (GASB-1) derived from similar compounds, has been conducted. These studies focus on synthesis methods, crystal structure, spectral data, and thermal behavior, providing a comprehensive understanding of the compound's properties (Hijji, Rajan, Ben Yahia, Mansour, Zarrouk, & Warad, 2021).

Environmental and Green Chemistry

• Eco-Friendly Synthesis : Research on using 2-Amino glucose as a substrate for environmentally friendly synthesis procedures, such as the creation of magnetically recoverable nanocatalysts, highlights the compound's role in green chemistry. These methods emphasize high purity, short reaction times, and eco-friendliness (Aghazadeh & Nikpassand, 2019).

• Magnetically Separable Catalysts : The use of amino glucose-functionalized silica-coated NiFe2O4 nanoparticles for one-pot synthesis of novel compounds illustrates innovative approaches in catalysis. This method allows easy recovery and reuse of the catalyst, contributing to sustainable chemical processes (Nikpassand & Jafari Farshami, 2020).